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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B143570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of butyl
dihydrogen phosphate (also known as monobutyl phosphate or n-butyl acid phosphate). The

information is compiled and presented to meet the needs of researchers, scientists, and

professionals in drug development, with a focus on quantitative data, experimental

methodologies, and process visualization.

Core Physical Properties
Butyl dihydrogen phosphate is an organophosphorus compound with a range of applications

stemming from its chemical nature. It is typically a colorless to light brown, oily liquid.[1][2] The

following table summarizes its key physical properties.
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Property Value Source(s)

Molecular Formula C4H11O4P [3][4][5]

Molecular Weight 154.10 g/mol [3][6]

Appearance
Colorless to Light Brown

Oil/Liquid
[1][2]

Density 1.283 ± 0.06 g/cm³ (Predicted) [1][2][3]

Boiling Point
272.5 ± 23.0 °C (Predicted) at

760 mmHg
[2][3]

Melting Point

Not definitively established for

the pure substance. Often

found in mixtures.

Flash Point 118.6 °C [3][7]

Vapor Pressure 0.00169 mmHg at 25°C [3]

pKa 1.97 ± 0.10 (Predicted) [2][3]

Water Solubility

There are conflicting reports.

Some sources indicate it has

excellent solubility in water,

while others state it is insoluble

or moderately soluble. Further

experimental verification is

recommended.

[8]

Solubility in Organic Solvents

Soluble in ethanol and diethyl

ether. Slightly soluble in

DMSO, ethyl acetate, and

methanol.

[1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of butyl
dihydrogen phosphate are not readily available in published literature. However, standardized

methods, such as those provided by the Organisation for Economic Co-operation and
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Development (OECD) and the American Society for Testing and Materials (ASTM), are

applicable.

Determination of Melting Point (Adapted from OECD
Guideline 102)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid. For a substance like butyl dihydrogen phosphate, which may be an oil at room

temperature, this would be more accurately described as a freezing point determination.

Method: The capillary method is commonly employed.

Sample Preparation: A small amount of the substance is introduced into a capillary tube.

Apparatus: The capillary tube is placed in a temperature-controlled apparatus, such as a

liquid bath or a metal block, equipped with a calibrated thermometer or a temperature

sensor.

Heating: The apparatus is heated at a slow, controlled rate.

Observation: The temperatures at which the first droplet of liquid appears and at which the

substance becomes completely liquid are recorded. The melting point is reported as this

range.

Determination of Boiling Point (Adapted from OECD
Guideline 103 and ASTM D1120)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Method: The dynamic method is a suitable approach.

Apparatus: A boiling flask containing the test substance, a thermometer to measure the liquid

temperature, a reflux condenser to prevent loss of substance, and a pressure measurement

device are assembled.
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Procedure: The pressure in the apparatus is gradually reduced while the substance is stirred

and heated. The temperature at which boiling is observed at a given pressure is recorded.

This is repeated for several pressure points.

Data Analysis: A vapor pressure-temperature curve is plotted, and the boiling point at

standard atmospheric pressure (101.325 kPa) is determined by interpolation.

Determination of Density (Adapted from OECD Guideline
109 and ASTM D4052)
Density is the mass of a substance per unit volume.

Method: The oscillating U-tube densitometer is a precise method for liquids.

Apparatus: A digital density meter with an oscillating U-tube.

Calibration: The instrument is calibrated using two substances of known density, typically dry

air and pure water.

Measurement: A small sample of butyl dihydrogen phosphate is introduced into the U-

tube. The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.

Calculation: The density is calculated automatically by the instrument based on the

calibration data. The measurement should be performed at a constant, recorded

temperature.

Determination of Water Solubility (Adapted from OECD
Guideline 105)
Water solubility is the maximum concentration of a substance that can be dissolved in water at

a given temperature. Given the conflicting reports on the water solubility of butyl dihydrogen
phosphate, a careful experimental determination is crucial.

Method: The flask method is suitable for substances with solubilities above 10 mg/L.
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Sample Preparation: An excess amount of butyl dihydrogen phosphate is added to a

known volume of distilled water in a flask.

Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-

48 hours) to reach saturation.

Separation: The mixture is centrifuged or filtered to separate the undissolved substance from

the aqueous solution.

Analysis: The concentration of butyl dihydrogen phosphate in the clear aqueous phase is

determined using a suitable analytical technique, such as high-performance liquid

chromatography (HPLC) or gas chromatography (GC).

Process Visualization
The following diagram illustrates a generalized industrial synthesis process for n-butyl

phosphate mono- and di-esters, which includes butyl dihydrogen phosphate as a primary

component. The process involves the reaction of n-butanol with a phosphorylating agent,

typically phosphorus pentoxide.
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Caption: Industrial synthesis of n-butyl phosphate esters.
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This guide provides a foundational understanding of the physical properties of butyl
dihydrogen phosphate. For critical applications, it is recommended that these properties be

confirmed through laboratory testing using the standardized methods outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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